Cas no 1335423-34-1 ((2S)-1-(3-bromothiophen-2-yl)propan-2-amine)

• Product Name: (2S)-1-(3-bromothiophen-2-yl)propan-2-amine
• CAS No: 1335423-34-1
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5907731
• PubChem ID: 93990009
• Update Time: 2025-06-08

(2S)-1-(3-bromothiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromothiophen-2-yl)propan-2-amine
• 1335423-34-1
• EN300-1904892

• Inchi： 1S/C7H10BrNS/c1-5(9)4-7-6(8)2-3-10-7/h2-3,5H,4,9H2,1H3/t5-/m0/s1
• InChI Key： XXPGQCAEWNJZIS-YFKPBYRVSA-N
• SMILES： BrC1C=CSC=1C[C@H](C)N

Computed Properties

• Exact Mass: 218.97173g/mol
• Monoisotopic Mass: 218.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-1-(3-bromothiophen-2-yl)propan-2-amine

Overview of (2S)-1-(3-bromothiophen-2-yl)propan-2-amine (CAS No. 1335423-34-1)

(2S)-1-(3-bromothiophen-2-yl)propan-2-amine (CAS No. 1335423-34-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated thiophene moiety and an amino group, which contribute to its potential biological activities and therapeutic applications.

The brominated thiophene moiety in (2S)-1-(3-bromothiophen-2-yl)propan-2-amine is a key structural element that has been explored for its ability to modulate various biological processes. Recent studies have shown that compounds containing this moiety exhibit potent activity against a range of targets, including enzymes, receptors, and ion channels. This makes (2S)-1-(3-bromothiophen-2-yl)propan-2-amine a promising candidate for the development of novel therapeutic agents.

In the context of medicinal chemistry, the amino group in (2S)-1-(3-bromothiophen-2-yl)propan-2-amine plays a crucial role in determining its pharmacological properties. Amino groups are known to participate in hydrogen bonding and electrostatic interactions, which can enhance the compound's binding affinity to target proteins. This property is particularly important for designing drugs with high selectivity and efficacy.

Recent advancements in computational chemistry have facilitated the structural optimization of (2S)-1-(3-bromothiophen-2-yl)propan-2-amine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have highlighted the importance of specific functional groups in modulating the compound's biological activity.

In the realm of pharmaceutical research, (2S)-1-(3-bromothiophen-2-yl)propan-2-amine has been evaluated for its potential as a lead compound in drug discovery programs. Preclinical studies have demonstrated that this compound exhibits promising activity against various disease models, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, it has been shown to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

The stereochemistry of (2S)-1-(3-bromothiophen-2-yl)propan-2-amine is another critical aspect that influences its biological activity. The (S)-configuration at the chiral center has been found to be more potent than its enantiomer, highlighting the importance of enantioselective synthesis in drug development. Techniques such as asymmetric catalysis and chiral resolution have been employed to produce enantiomerically pure forms of this compound.

Clinical trials are currently underway to further investigate the safety and efficacy of (2S)-1-(3-bromothiophen-2-yl)propan-2-amine. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various diseases.

In conclusion, (2S)-1-(3-bromothiophen-2-yl)propan-2-amine (CAS No. 1335423-34-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and evaluate its clinical utility in treating various diseases.